![molecular formula C12H10N4O3S B2935117 2-[6-(3-Nitrophenyl)pyridazin-3-yl]sulfanylacetamide CAS No. 872689-05-9](/img/structure/B2935117.png)
2-[6-(3-Nitrophenyl)pyridazin-3-yl]sulfanylacetamide
Overview
Description
2-[6-(3-Nitrophenyl)pyridazin-3-yl]sulfanylacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is a pyridazine derivative that has a sulfanylacetamide functional group attached to it.
Scientific Research Applications
Cardiovascular Research
Pyridazine derivatives have been recognized for their inotropic and vasodilator properties, which are beneficial in treating cardiovascular diseases. For example, certain derivatives are potent PDE-III inhibitors , leading to enhanced cardiac output .
Antiplatelet Therapy
Some pyridazinone derivatives act as calcium ion influx inhibitors , which is crucial for platelet aggregation. This suggests a potential application in developing antiplatelet drugs to prevent thrombosis .
Antitubercular Agents
Pyrazinamide, a related compound, is a first-line drug for tuberculosis (TB) therapy. Derivatives of pyridazine have been synthesized and evaluated for their antitubercular activity, indicating a possible application in TB treatment .
Mechanism of Action
Target of Action
Pyridazinone derivatives have been utilized in medicinal chemistry against a range of biological targets . The specific targets can vary widely depending on the exact structure and functional groups present in the compound.
Mode of Action
The mode of action of pyridazinone derivatives can also vary greatly. For example, some pyridazinone derivatives have been shown to inhibit phosphodiesterase III (PDE-III), leading to enhanced inotropic and vasodilator properties .
Biochemical Pathways
Pyridazinone derivatives can affect a variety of biochemical pathways, again depending on their exact structure and functional groups. They have been shown to have a wide range of pharmacological activities, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other activities .
Result of Action
The molecular and cellular effects of pyridazinone derivatives can include a wide range of responses, from changes in cell signaling and function to cell death, depending on the specific compound and its targets .
properties
IUPAC Name |
2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O3S/c13-11(17)7-20-12-5-4-10(14-15-12)8-2-1-3-9(6-8)16(18)19/h1-6H,7H2,(H2,13,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INGVEQJYYBHIIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN=C(C=C2)SCC(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-(3-Nitrophenyl)pyridazin-3-yl]sulfanylacetamide | |
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